Cas no 2679836-11-2 (benzyl N-(2S)-2,3-dihydroxypropyl-N-methylcarbamate)

• Product Name: benzyl N-(2S)-2,3-dihydroxypropyl-N-methylcarbamate
• CAS No: 2679836-11-2
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5644990
• PubChem ID: 165906780
• Update Time: 2025-11-02

benzyl N-(2S)-2,3-dihydroxypropyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679836-11-2
• benzyl N-[(2S)-2,3-dihydroxypropyl]-N-methylcarbamate
• EN300-28276848
• benzyl N-(2S)-2,3-dihydroxypropyl-N-methylcarbamate

• Inchi： 1S/C12H17NO4/c1-13(7-11(15)8-14)12(16)17-9-10-5-3-2-4-6-10/h2-6,11,14-15H,7-9H2,1H3/t11-/m0/s1
• InChI Key： JLUBFARMGRQOAC-NSHDSACASA-N
• SMILES： O[C@H](CO)CN(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70Ų

Additional information on benzyl N-(2S)-2,3-dihydroxypropyl-N-methylcarbamate

Benzyl N-(2S)-2,3-Dihydroxypropyl-N-methylcarbamate (CAS No. 2679836-11-2): A Comprehensive Overview

Benzyl N-(2S)-2,3-dihydroxypropyl-N-methylcarbamate (CAS No. 2679836-11-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamate functional group and dihydroxypropyl side chain, plays a crucial role in the development of novel therapeutic agents. Its molecular structure, which includes a benzyl group and an N-methylcarbamate moiety, makes it a versatile intermediate in synthetic chemistry.

The compound's chiral center at the (2S)-position is particularly noteworthy, as it influences its biological activity and interaction with enzymes. Researchers have explored its potential in drug design, especially in targeting neurological and metabolic disorders. The presence of both hydroxyl groups and a carbamate linkage enhances its solubility and bioavailability, making it a promising candidate for further study.

In recent years, the demand for Benzyl N-(2S)-2,3-dihydroxypropyl-N-methylcarbamate has surged due to its applications in peptide synthesis and prodrug development. Its ability to act as a protective group for amines and alcohols has made it invaluable in organic synthesis. Additionally, its compatibility with green chemistry principles has positioned it as a sustainable choice for researchers aiming to reduce environmental impact.

The compound's stability under physiological conditions has also sparked interest in its use for drug delivery systems. Recent studies highlight its potential in enhancing the efficacy of biologics and small-molecule drugs. As the pharmaceutical industry shifts toward personalized medicine, compounds like Benzyl N-(2S)-2,3-dihydroxypropyl-N-methylcarbamate are becoming increasingly relevant.

From a market perspective, the global interest in chiral intermediates and carbamate derivatives has driven the production and distribution of this compound. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of GMP-compliant laboratories. The compound's role in asymmetric synthesis further underscores its importance in modern chemistry.

For researchers and industry professionals, understanding the structure-activity relationship of Benzyl N-(2S)-2,3-dihydroxypropyl-N-methylcarbamate is essential. Its unique properties, such as its hydrogen-bonding capacity and stereochemical purity, open doors to innovative applications. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advancing pharmaceutical and biochemical research.